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Compound of Interest

Compound Name: 6-Bromo-3-pyridinemethanol

Cat. No.: B045229 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-Bromo-3-pyridinemethanol

Introduction and Compound Profile
6-Bromo-3-pyridinemethanol is a halogenated pyridine derivative commonly utilized as a

building block in organic synthesis.[1][2][3] Its structural features make it a valuable

intermediate in the development of pharmaceutical and agrochemical compounds.[4] However,

its utility in research and development is matched by a significant hazard profile that

necessitates stringent safety protocols. Understanding the specific risks associated with this

compound is the first step toward ensuring its safe handling and use in the laboratory.

This guide provides a detailed examination of its safety profile, drawing from established GHS

classifications and supplier safety data to offer practical, field-tested advice for laboratory

personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-Bromo-3-pyridinemethanol is
essential for its proper handling and storage. These properties dictate its behavior under

various laboratory conditions.
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Property Value Source

CAS Number 122306-01-8 [1][5][6]

Molecular Formula C₆H₆BrNO [1][5][7]

Molecular Weight 188.02 g/mol [1][5][6]

Appearance
White to light yellow/orange

powder or crystal
[2][6][8]

Melting Point 48-51 °C [6][8]

Boiling Point 314.3 ± 27.0 °C (Predicted) [6][8]

Storage Temperature
Room Temperature, Inert

Atmosphere
[6][8]

Comprehensive Hazard Analysis
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-Bromo-3-pyridinemethanol is classified as a hazardous substance.[5] An in-

depth understanding of these hazards is critical for risk mitigation.

Acute Oral Toxicity (Warning, H302): The compound is harmful if swallowed.[5] Ingestion can

lead to systemic toxicity. The causal mechanism relates to its absorption into the

bloodstream via the gastrointestinal tract, where it can interfere with biological processes.

Skin Corrosion/Irritation (Warning, H315): It causes skin irritation.[5] Direct contact can result

in localized redness, inflammation, and discomfort. This is due to the chemical's ability to

disrupt the lipid bilayer of skin cells, leading to an inflammatory response.

Serious Eye Damage/Irritation (Danger, H318): The compound is designated as causing

serious eye damage.[5] This is the most severe hazard associated with this chemical.

Contact with the eyes can lead to irreversible damage, including corneal burns and potential

loss of vision. The mechanism involves severe irritation and corrosion of the delicate tissues

of the eye.
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Specific Target Organ Toxicity - Single Exposure (Warning, H335): It may cause respiratory

irritation.[5] Inhalation of the dust can irritate the mucous membranes of the respiratory tract,

leading to coughing, shortness of breath, and inflammation.

Emergency Protocols and First-Aid Measures
A rapid and informed response in the event of an exposure is critical to minimizing harm. The

following protocols are based on standard emergency procedures for this class of chemical.

First-Aid Protocol
Immediate and appropriate first-aid is the primary response to any accidental exposure. All

laboratory personnel should be familiar with these steps and the location of emergency

equipment, such as safety showers and eyewash stations.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, ensuring to lift the upper and lower eyelids occasionally.[9] Due to the

H318 classification (causes serious eye damage), immediate medical attention is mandatory

following irrigation.[9] Do not delay in seeking professional medical help.

In Case of Skin Contact: Remove all contaminated clothing and shoes immediately.[10]

Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.

[9] If skin irritation persists, consult a physician.

If Inhaled: Move the individual to fresh air immediately.[9] If the person is not breathing,

trained personnel should administer artificial respiration. Seek medical attention if symptoms

such as coughing or breathing difficulties occur.

If Swallowed: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately for guidance.[9]

Safe Handling, Storage, and Engineering Controls
Proactive measures are the cornerstone of laboratory safety. The following handling and

storage protocols are designed to prevent exposure and maintain the integrity of the

compound.
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Engineering Controls and Personal Protective
Equipment (PPE)
The primary line of defense is to minimize exposure through proper engineering controls and a

robust PPE regimen.

Ventilation: All work with 6-Bromo-3-pyridinemethanol, especially handling the solid, must

be conducted in a certified chemical fume hood to prevent inhalation of dust.[9]

Eye Protection: Due to the severe eye damage hazard, chemical splash goggles conforming

to EN166 (EU) or NIOSH (US) standards are mandatory.[11] For operations with a higher

risk of splashing, a face shield should be worn in addition to goggles.[12]

Skin Protection: Wear a flame-resistant lab coat and handle the compound with chemically

impervious gloves (e.g., nitrile or neoprene).[11] Gloves must be inspected before use and

disposed of properly after handling. Always wash hands thoroughly after removing gloves

and before leaving the laboratory.

Respiratory Protection: If a fume hood is not available or if exposure limits are exceeded, a

full-face respirator with an appropriate cartridge should be used.[10][11]

Procedural Protocol for Safe Handling
Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear

the workspace of any unnecessary items.

Donning PPE: Put on a lab coat, followed by safety goggles and gloves.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood to contain any dust. Avoid actions that could generate dust, such as scraping or

vigorous shaking.

In Use: Keep the container tightly closed when not in use.

Post-Handling: After use, decontaminate the work surface. Remove gloves using the proper

technique to avoid skin contact with the outer surface. Wash hands thoroughly.
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Storage Requirements
Proper storage is crucial for both safety and chemical stability.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] A

designated corrosives area is recommended.[9]

Incompatibilities: Keep away from strong oxidizing agents.[13]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms.

Accidental Release and Disposal Procedures
A clear plan for managing spills and waste is a critical component of a safe laboratory

environment.

Spill Response Protocol
The following workflow outlines the necessary steps to manage an accidental spill of 6-Bromo-
3-pyridinemethanol safely.
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Spill Detected

Alert personnel and evacuate
the immediate area.

Don appropriate PPE:
- Respirator (if significant dust)

- Chemical Goggles & Face Shield
- Double Gloves (Nitrile)

- Lab Coat

Contain the spill using
inert absorbent material
(e.g., vermiculite, sand).

Gently sweep up the material.
AVOID CREATING DUST.

Place waste in a sealed,
labeled hazardous waste container.

Decontaminate the spill area
with a suitable solvent, followed

by soap and water.

Dispose of all contaminated
materials (including PPE)

as hazardous waste.

Report the incident to the
Safety Officer.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b045229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

